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Compound of Interest

Compound Name: Stearoyl Serotonin

Cat. No.: B1663772 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stearoyl serotonin, also known as N-octadecanoyl-5-hydroxytryptamide (C18-

5HT), is a synthetic derivative of serotonin formed by the coupling of stearic acid and

serotonin[1]. It belongs to the class of N-acyl serotonins, which are considered a novel class of

lipid mediators with promising biological properties[2][3][4]. Stearoyl serotonin is structurally

analogous to arachidonoyl serotonin, a known dual antagonist of Fatty Acid Amide Hydrolase

(FAAH) and the Transient Receptor Potential Vanilloid-type 1 (TRPV1) channel, which has

demonstrated analgesic effects[5][6][7][8]. While the specific effects of replacing the

arachidonoyl component with the saturated 18-carbon stearoyl moiety have not been

extensively studied, related N-acyl serotonins have been shown to inhibit FAAH activity and

glucagon-like peptide-1 secretion in vitro[2][4][5].

These application notes provide essential information on the solubility of stearoyl serotonin in

common laboratory solvents, DMSO and ethanol, and offer detailed protocols for its

preparation and use in experimental settings.

Data Presentation: Physicochemical Properties and
Solubility
Proper dissolution is critical for accurate and reproducible experimental results. Stearoyl
serotonin is a crystalline solid that is soluble in organic solvents.[5] The quantitative solubility

data in DMSO and ethanol are summarized below.
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Property Value Source

Synonyms

N-[2-(5-hydroxy-1H-indol-3-

yl)ethyl]-octadecanamide, C18-

5HT

[1][8]

Molecular Formula C₂₈H₄₆N₂O₂ [1]

Molecular Weight 442.7 g/mol (Calculated)

Appearance Crystalline solid [5]

Solubility in DMSO ~20 mg/mL [5]

Solubility in Ethanol ~2.5 mg/mL [5]

Storage (Solid)
-20°C (stable for at least two

years)
[5]

Application Notes
Solvent Selection:

DMSO offers significantly higher solubility (~20 mg/mL) compared to ethanol, making it the

solvent of choice for preparing highly concentrated stock solutions.[5] This is

advantageous for experiments requiring a low final solvent concentration.

Ethanol can be used as an alternative solvent, but its lower solubility for stearoyl
serotonin (~2.5 mg/mL) will result in more dilute stock solutions.[5]

Storage and Stability:

The solid form of stearoyl serotonin should be stored at -20°C for long-term stability.[5]

Stock solutions prepared in organic solvents like DMSO or ethanol should be stored at

-20°C. It is recommended to purge the solvent with an inert gas to prevent oxidation.[5]

Aqueous solutions of stearoyl serotonin are not recommended for storage longer than

one day.[5] Prepare fresh aqueous working solutions from the organic stock solution for

each experiment.
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Considerations for Biological Experiments:

When preparing aqueous working solutions for in vitro or in vivo experiments, the organic

stock solution should be diluted into aqueous buffers or isotonic saline.[5]

It is crucial to ensure the final concentration of the organic solvent (DMSO or ethanol) is

minimal, as these solvents can have physiological effects at low concentrations.[5] Always

include a vehicle control (buffer with the same final concentration of the solvent) in your

experimental design.

For in vivo administration, such as oral gavage, a stock solution in DMSO may be further

diluted in a vehicle like Tween 80 to create a stable emulsion or suspension.[1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a stock solution in the solvent of choice.

Materials:

Stearoyl serotonin (crystalline solid)

Anhydrous DMSO or Ethanol

Sterile microcentrifuge tubes or glass vials

Calibrated balance

Vortex mixer or sonicator

Inert gas (e.g., argon or nitrogen), optional

Procedure:

Weighing: Accurately weigh the desired amount of stearoyl serotonin powder and transfer it

to a sterile tube or vial.
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Dissolution: Add the appropriate volume of the chosen solvent (DMSO for up to 20 mg/mL;

ethanol for up to 2.5 mg/mL).

Mixing: Vortex or sonicate the mixture until the solid is completely dissolved. The solution

should be clear.

(Optional) Purging: To enhance stability, gently bubble an inert gas through the solvent

before or after dissolution to remove dissolved oxygen.[5]

Storage: Tightly cap the vial and store it at -20°C.

Protocol 2: Preparation of Aqueous Working Solutions
for Cell Culture
This protocol details the dilution of the organic stock solution for use in biological assays.

Materials:

Concentrated stock solution of stearoyl serotonin (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile tubes

Procedure:

Thaw Stock: Thaw the concentrated stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into the aqueous buffer or cell

culture medium to achieve the final desired concentration.

Important: To avoid precipitation, add the stock solution to the aqueous buffer while

vortexing or mixing. Do not add the aqueous solution to the concentrated stock.

Final Solvent Concentration: Calculate the final percentage of the organic solvent in the

working solution. Ensure this concentration is consistent across all experimental conditions,

including the vehicle control.
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Immediate Use: Use the freshly prepared aqueous working solution immediately. It is not

recommended to store aqueous solutions for more than one day.[5]

Mandatory Visualizations
Putative Signaling Pathway
Stearoyl serotonin is an analog of arachidonoyl serotonin, a known inhibitor of FAAH and

TRPV1 channels. The diagram below illustrates this hypothesized mechanism of action.
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Putative signaling pathway for stearoyl serotonin.

Experimental Workflow
The following diagram outlines the general workflow for preparing stearoyl serotonin for

experimental use.
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Workflow for preparing stearoyl serotonin solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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